Cas no 66571-50-4 (3-Pyridinecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester)

• Product Name: 3-Pyridinecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester
• CAS No: 66571-50-4
• MF: C₁₀H₉N₅OS
• MW: 247.276359319687
• CID: 1710555
• Update Time: 2024-08-31

3-Pyridinecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester

• Inchi： 1S/C10H9N5OS/c11-7-4-8(12)15-10(14-7)17-9(16)6-2-1-3-13-5-6/h1-5H,(H4,11,12,14,15)
• InChI Key： CLJNLJMOKNHZSE-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(SC1=NC(N)=CC(N)=N1)=O

Computed Properties

• Exact Mass: 247.05297

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 606.3±63.0 °C(Predicted)
• PSA: 107.78
• pka: 3.46±0.10(Predicted)